Cas no 2385663-11-4 (1-nitro-2-(trifluoromethyl)cyclopropane)

• Product Name: 1-nitro-2-(trifluoromethyl)cyclopropane
• CAS No: 2385663-11-4
• MF: C₄H₄F₃NO₂
• MW: 155.075271606445
• CID: 6038894
• PubChem ID: 165879434
• Update Time: 2025-06-13

1-nitro-2-(trifluoromethyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-nitro-2-(trifluoromethyl)cyclopropane
• EN300-1600355
• 1287760-03-5
• 2385663-11-4
• 1-nitro-2-(trifluoromethyl)cyclopropane, trans

• Inchi： 1S/C4H4F3NO2/c5-4(6,7)2-1-3(2)8(9)10/h2-3H,1H2
• InChI Key： NSFSOHGRROEBMR-UHFFFAOYSA-N
• SMILES： FC(C1CC1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 155.01941286g/mol
• Monoisotopic Mass: 155.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-nitro-2-(trifluoromethyl)cyclopropane

Professional Introduction to Compound with CAS No. 2385663-11-4 and Product Name: 1-nitro-2-(trifluoromethyl)cyclopropane

The compound with the CAS number 2385663-11-4 and the product name 1-nitro-2-(trifluoromethyl)cyclopropane represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a nitro group and a trifluoromethyl substituent on a cyclopropane ring imparts distinct electronic and steric properties, making it a versatile intermediate for synthesizing various bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of cyclopropane-containing compounds, owing to their remarkable biological activity. The cyclopropane ring, known for its high ring strain, often enhances the binding affinity of molecules to biological targets. When combined with functional groups such as the nitro group and trifluoromethyl moiety, the resulting compounds exhibit enhanced reactivity and selectivity. This has led to increased interest in developing new synthetic methodologies for incorporating these motifs into drug candidates.

The 1-nitro-2-(trifluoromethyl)cyclopropane derivative is particularly noteworthy for its potential in the synthesis of novel therapeutic agents. The nitro group, a well-known pharmacophore, can participate in various chemical transformations, including reduction to an amine or diazotization followed by coupling reactions. The trifluoromethyl group, on the other hand, is renowned for its ability to modulate metabolic stability and lipophilicity, thereby influencing the pharmacokinetic profile of drug candidates. The combination of these two groups within a cyclopropane framework offers a promising scaffold for designing molecules with improved pharmacological properties.

Recent studies have highlighted the utility of 1-nitro-2-(trifluoromethyl)cyclopropane as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have demonstrated its use in constructing novel heterocyclic scaffolds that exhibit potent activity against various biological targets. These include enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX), as well as receptors implicated in neurological disorders. The structural rigidity provided by the cyclopropane ring allows for precise tuning of molecular interactions, making it an attractive building block for drug design.

The synthetic accessibility of 1-nitro-2-(trifluoromethyl)cyclopropane is another factor that contributes to its significance in pharmaceutical research. Advances in synthetic chemistry have enabled the efficient preparation of this compound through multiple pathways, including halogenation followed by nitration and subsequent trifluoromethylation. These methods leverage modern catalytic systems and green chemistry principles, ensuring high yields and minimal environmental impact. Such developments are crucial for scaling up production and facilitating further exploration of its applications.

Moreover, the unique electronic properties of 1-nitro-2-(trifluoromethyl)cyclopropane make it an intriguing candidate for studying molecular interactions at the atomic level. Computational studies have revealed that this compound can engage with biological targets through both hydrophobic and electrostatic interactions. The nitro group serves as a hydrogen bond acceptor, while the trifluoromethyl group contributes to hydrophobic complementarity. Such insights are invaluable for rational drug design, allowing chemists to predict and optimize binding affinities with greater accuracy.

In conclusion, 1-nitro-2-(trifluoromethyl)cyclopropane (CAS No. 2385663-11-4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and biological relevance, make it a valuable tool for developing new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in advancing drug discovery efforts worldwide.